molecular formula C11H13ClO5S B8445736 4-Chloro-2-ethoxy-5-methanesulfonyl-benzoic acid methyl ester

4-Chloro-2-ethoxy-5-methanesulfonyl-benzoic acid methyl ester

Cat. No.: B8445736
M. Wt: 292.74 g/mol
InChI Key: CQZMSZDWQLRXEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-ethoxy-5-methanesulfonyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H13ClO5S and its molecular weight is 292.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClO5S

Molecular Weight

292.74 g/mol

IUPAC Name

methyl 4-chloro-2-ethoxy-5-methylsulfonylbenzoate

InChI

InChI=1S/C11H13ClO5S/c1-4-17-9-6-8(12)10(18(3,14)15)5-7(9)11(13)16-2/h5-6H,4H2,1-3H3

InChI Key

CQZMSZDWQLRXEY-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1C(=O)OC)S(=O)(=O)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-chloro-2-ethoxy-5-methanesulfonylbenzoic acid (2.5 g, 9.0 mmol) in tetrahydrofuran was cooled to 5° C. and treated with excess diazomethane in ether solution (prepared from N-methyl-N-nitroso-p-toluenesulfonamide, Aldrich) and stirred for 10 min. Solvent and excess diazomethane was removed by rotary evaporation. The resulting residue was dissolved in dichloromethane and filtered through a plug of silica gel and evaporated. The solids were triturated with ether/hexane to give 4-chloro-2-ethoxy-5-methanesulfonyl-benzoic acid methyl ester (2.1 g, colorless solids).
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4-chloro-2-ethoxy-5-methanesulfonylbenzoic acid
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